Cas no 1261926-33-3 (6-Fluoro-2-(2-methylphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(2-methylphenyl)benzoic acid
• CAS No: 1261926-33-3
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD18318915
• CID: 2763953
• PubChem ID: 53224857
• Update Time: 2025-10-31

6-Fluoro-2-(2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(2-methylphenyl)benzoic acid, 95%
• 3-Fluoro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID00688589
• 6-FLUORO-2-(2-METHYLPHENYL)BENZOIC ACID
• 1261926-33-3
• MFCD18318915
• 6-Fluoro-2-(2-methylphenyl)benzoic acid

• MDL： MFCD18318915
• Inchi： 1S/C14H11FO2/c1-9-5-2-3-6-10(9)11-7-4-8-12(15)13(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： NNLIQKNZNCOEBG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 230.07430775Da
• Monoisotopic Mass: 230.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-Fluoro-2-(2-methylphenyl)benzoic acid

Introduction to 6-Fluoro-2-(2-methylphenyl)benzoic acid (CAS No. 1261926-33-3)

6-Fluoro-2-(2-methylphenyl)benzoic acid, with the CAS number 1261926-33-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted benzoic acids and is characterized by its unique molecular structure, which includes a fluoro substituent and a 2-methylphenyl group. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of diseases such as cancer, inflammation, and neurological disorders.

The chemical formula of 6-Fluoro-2-(2-methylphenyl)benzoic acid is C₁₄H₁₁FO₂, and it has a molecular weight of approximately 238.23 g/mol. The compound is typically synthesized through a series of well-established organic reactions, including aromatic substitution and carboxylic acid formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it increasingly accessible for both academic research and industrial applications.

In terms of its physical properties, 6-Fluoro-2-(2-methylphenyl)benzoic acid is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release or targeted delivery is desired. The compound's melting point is around 180°C, and it exhibits good thermal stability under standard laboratory conditions.

The biological activity of 6-Fluoro-2-(2-methylphenyl)benzoic acid has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells. These findings suggest that 6-Fluoro-2-(2-methylphenyl)benzoic acid could be used to treat chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 6-Fluoro-2-(2-methylphenyl)benzoic acid has also shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play crucial roles in cell proliferation, survival, and metastasis.

In addition to its direct effects on cancer cells, 6-Fluoro-2-(2-methylphenyl)benzoic acid has also been investigated for its potential to enhance the efficacy of existing cancer therapies. For example, studies have shown that it can sensitize cancer cells to chemotherapeutic agents such as cisplatin and doxorubicin. This synergistic effect could potentially reduce the required dosage of these drugs, thereby minimizing side effects and improving patient outcomes.

The neuroprotective properties of 6-Fluoro-2-(2-methylphenyl)benzoic acid have also been explored in recent research. Animal models have demonstrated that this compound can protect neurons from oxidative stress and prevent neurodegeneration in conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still being elucidated, but they may involve the activation of antioxidant defense systems and the inhibition of neuroinflammatory responses.

In conclusion, 6-Fluoro-2-(2-methylphenyl)benzoic acid (CAS No. 1261926-33-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for scientists and clinicians alike.